3-bromo-4-fluoro-5-nitrobenzene-1-sulfonyl chloride

• IUPAC Name: 3-bromo-4-fluoro-5-nitrobenzenesulfonyl chloride
• InChI: InChI=1S/C6H2BrClFNO4S/c7-4-1-3(15(8,13)14)2-5(6(4)9)10(11)12/h1-2H
• InChI Key: CGQBEBCMLFCBMA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])F)Br)S(=O)(=O)Cl
• Molecular Formula: C6H2BrClFNO4S
• Molecular Weight: 318.51 g/mol

Description

3-Bromo-4-fluoro-5-nitrobenzene-1-sulfonyl chloride (BFNSC) is an important member of the sulfonyl chloride family of compounds. It is a colorless, crystalline solid that is soluble in organic solvents and is commonly used in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and other organic compounds. BFNSC has been extensively studied due to its wide range of applications and its unique chemical properties.

Scientific Research Applications

3-bromo-4-fluoro-5-nitrobenzene-1-sulfonyl chloride is used in a variety of scientific research applications, including organic synthesis, drug delivery, and biochemistry. In organic synthesis, this compound is used as a reagent to synthesize a variety of compounds, including pharmaceuticals, dyes, and other organic compounds. In drug delivery, this compound has been used to develop targeted drug delivery systems, allowing for the targeted delivery of drugs to specific locations in the body. Finally, this compound has been used in biochemistry to study the mechanism of action of various enzymes, as well as to study the biochemical and physiological effects of various compounds.

Mechanism of Action

The mechanism of action of 3-bromo-4-fluoro-5-nitrobenzene-1-sulfonyl chloride is not fully understood. However, it is believed that the sulfonyl chloride group of this compound reacts with the nitro group to form a bromonium ion intermediate, which then reacts with the nitro group to form the desired product. This reaction is believed to be the main mechanism by which this compound is able to react with other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that this compound has the potential to interact with various enzymes and proteins in the body, which could potentially lead to a variety of biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

The major advantage of using 3-bromo-4-fluoro-5-nitrobenzene-1-sulfonyl chloride in lab experiments is its relatively simple and straightforward synthesis method. Additionally, this compound is relatively stable and can be stored for long periods of time without degradation. However, this compound is a highly reactive compound and should be handled with caution. Additionally, due to its reactivity, this compound should only be used in well-ventilated areas and should be kept away from moisture and heat.

Future Directions

The future directions for 3-bromo-4-fluoro-5-nitrobenzene-1-sulfonyl chloride research include further investigation into its mechanism of action, biochemical and physiological effects, and potential applications. Additionally, further research into the synthesis and storage of this compound is needed in order to improve its stability and reduce its reactivity. Finally, further research into the potential applications of this compound in drug delivery and biochemistry is needed in order to fully understand its potential benefits.

Synthesis Methods

3-bromo-4-fluoro-5-nitrobenzene-1-sulfonyl chloride is synthesized by a reaction between 4-fluoro-3-nitrobenzene-1-sulfonyl chloride and bromine in a solvent such as acetonitrile or dichloromethane. This reaction is typically carried out at room temperature and is relatively simple and straightforward. The reaction proceeds in two steps; first, the bromine reacts with the sulfonyl chloride to form a bromonium ion intermediate, which then reacts with the nitro group to form the desired product.